BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the Safe
Handling of Octanal-d4

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Octanal-d4

Cat. No.: B12371371

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling procedures for
Octanal-d4. The information presented is based on the safety data sheet (SDS) for Octanal, as
the deuterated form is expected to have nearly identical chemical and toxicological properties.
This document is intended to provide guidance for laboratory personnel and professionals in
drug development on the safe handling, storage, and disposal of this compound.

Chemical and Physical Properties

Octanal-d4, a deuterated aldehyde, shares its fundamental physical and chemical
characteristics with its non-deuterated counterpart, Octanal. It is a colorless to pale yellow

liquid with a distinct fruity or fatty odor.[1][2] Key quantitative properties are summarized in the
table below for easy reference.
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Property Value References
Molecular Formula CsH12D40 [3114]
Molecular Weight 132.26 g/mol (approx.) [3B1141[5]
Boiling Point 171 °C [11[2][4]1[6]
Melting Point 12-15 °C [11[2][416]
Flash Point 51-54 °C (124-129 °F) [L][21[31[6][7]
Density 0.821-0.830 g/cm? at 20°C [1][2][6]
Vapor Pressure 2 mm Hg at 20 °C [1]

Water Solubility Slightly soluble (0.21 g/L) [1]

Refractive Index

1.417-1.425 at 20°C

[1]

Explosive Limits

1.0 - 6.5% (V)

[1]

Hazard Identification and Classification

Octanal-d4 is classified as a hazardous substance. It is a flammable liquid and vapor and can

cause skin and serious eye irritation.[8][9] The material may also be harmful if swallowed, with

a risk of causing lung damage through aspiration.[9]

GHS Classification:

o Flammable liquids - Category 3[7][8]

o Skin Corrosion/Irritation - Category 2[8]

o Serious Eye Damage/Eye Irritation - Category 2[8]

Hazard Statements:

e H226: Flammable liquid and vapor.[7]

o Causes skin irritation.[8]
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o Causes serious eye irritation.[3]

Experimental Protocols: Safe Handling and Storage

Adherence to strict experimental protocols is crucial when working with Octanal-d4 to minimize
exposure and ensure a safe laboratory environment.

3.1. Handling Procedures

o Ventilation: Always handle Octanal-d4 in a well-ventilated area, preferably within a chemical
fume hood to avoid inhalation of vapors.[3][8]

« Ignition Sources: Keep the compound away from open flames, hot surfaces, and other
sources of ignition.[7][8][10] Use only non-sparking tools and take precautionary measures
against static discharge.[8][10]

o Personal Contact: Avoid contact with skin, eyes, and clothing.[6] Do not ingest or inhale.[8]

» Hygiene: Wash hands thoroughly after handling.[6] Do not eat, drink, or smoke in areas
where the chemical is handled or stored.[6]

3.2. Storage Conditions
» Container: Keep the container tightly closed in a dry and well-ventilated place.[6][10]

o Temperature: Store in a cool place, refrigerated if necessary to maintain quality.[1][4][8] The
recommended storage temperature is below +30°C.[1][4]

e Incompatible Materials: Store away from strong oxidizing agents, strong bases, and strong
reducing agents.[1][4][8]

Flammability: Store in a designated flammables area.[8]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling Octanal-d4 to
prevent exposure.
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PPE Type Specifications References

Safety glasses with side-
) shields or chemical goggles. A
Eye/Face Protection ) ] [6][11]
face shield may be required for

larger quantities.

Chemical-resistant gloves
] ] (e.g., Nitrile rubber) and
Skin Protection _ _ [6][8]
protective clothing to prevent

skin contact.

If ventilation is inadequate, use
a NIOSH/MSHA-approved
respirator with an organic
Respiratory Protection vapor cartridge. For higher [8][12]
concentrations, a self-
contained breathing apparatus

(SCBA) may be necessary.

The following diagram illustrates the logical workflow for selecting the appropriate level of
Personal Protective Equipment (PPE).
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Assess Potential for Exposure

Respiratory Hazard Present?

-

Yes
No (High Concentration/
Poor Ventilation)

Skin/Eye Contact Likely?

Level B PPE:

No Yes - SCBA
- Chemical Resistant Suit

Level D PPE:
- Standard Lab Coat

Level C PPE:
- Chemical Resistant Clothing
- Goggles/Face Shield
- Respirator

- Safety Glasses
- Gloves

Proceed with Work

Click to download full resolution via product page

Caption: PPE Selection Workflow for Octanal-d4 Handling.
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First-Aid and Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is critical.

5.1. First-Aid Measures

Exposure Route First-Aid Protocol References

Move the person to fresh air. If
) breathing is difficult, give
Inhalation _ [6]
oxygen. Seek medical

attention.

Immediately flush skin with
plenty of water for at least 15
) minutes while removing
Skin Contact ) ] [6]
contaminated clothing. Seek
medical attention if irritation

develops.

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, occasionally lifting the  [6]
upper and lower eyelids. Seek

immediate medical attention.

Do NOT induce vomiting.
Never give anything by mouth
_ to an unconscious person.
Ingestion ] ) [9]
Rinse mouth with water and
seek immediate medical

attention.

5.2. Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[10]
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e Specific Hazards: The vapor may travel a considerable distance to a source of ignition and
flash back.[8] Containers may explode when heated.[8]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[8]

5.3. Accidental Release Measures

e Personal Precautions: Evacuate personnel to a safe area. Use personal protective
equipment. Avoid breathing vapors, mist or gas.[3]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[3][6]

e Containment and Cleanup: Contain the spillage and then collect with a non-combustible
absorbent material (e.g., sand, earth, diatomaceous earth, vermiculite) and place in a
container for disposal according to local regulations.[3]

The following diagram outlines the emergency response workflow for an accidental spill of
Octanal-d4.
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Caption: Emergency Spill Response Workflow for Octanal-d4.
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Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.[1][4][8]

» Possibility of Hazardous Reactions: Aldehydes can undergo self-condensation or
polymerization, which are exothermic reactions often catalyzed by acid.[10] They are also
readily oxidized to form carboxylic acids.[10]

o Conditions to Avoid: Heat, flames, and sparks.[8]

e Incompatible Materials: Strong oxidizing agents, strong bases, and strong reducing agents.

[1][41[8]

e Hazardous Decomposition Products: Thermal decomposition can lead to the release of
irritating gases and vapors, including carbon monoxide and carbon dioxide.[8]

Toxicological and Ecological Information

7.1. Toxicological Information

The toxicological properties of Octanal have not been fully investigated.[8] However, available
data indicates the following:

Test Result Species References
Oral LD50 5630 mg/kg Rat [9]
Dermal LD50 6350 mg/kg Rabbit [9]
Skin Irritation Mild irritant Rabbit [9]
Eye Irritation Mild irritant Rabbit [9]

7.2. Ecological Information

Octanal is toxic to aquatic organisms and may cause long-term adverse effects in the aquatic
environment.[8][9] It is important to prevent its release into waterways.[3][6] Due to its low
water solubility, it is not likely to be mobile in the environment.[8]
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Disposal Considerations

Waste materials should be disposed of in accordance with local, regional, and national
regulations.[3] It is recommended to use a licensed professional waste disposal service.[3]
Contaminated packaging should be disposed of as unused product.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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